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Compound of Interest

Compound Name: pyridine-3,4-diol

Cat. No.: B075182

Essential Safety and Handling Guide for
Pyridine-3,4-diol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

pyridine-3,4-diol (also known as 3,4-dihydroxypyridine). Adherence to these procedures is
essential for ensuring a safe laboratory environment.

Quantitative Safety Data

The following table summarizes the available quantitative data for pyridine-3,4-diol and
related compounds. It is important to note that specific occupational exposure limits and
comprehensive toxicological data for pyridine-3,4-diol are not readily available. Therefore,
data for related compounds are provided for reference and should be interpreted with caution.
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Property Value Source | Comments
Molecular Formula C5H5NO2 [1112]

Molecular Weight 111.1 g/mol [1][2]

Boiling Point 270.5°C at 760 mmHg [3]

Flash Point 117.4°C [3]

GHS Hazard Statements

H302, H315, H319, H335

[1] Harmful if swallowed,
Causes skin irritation, Causes
serious eye irritation, May

cause respiratory irritation.

Occupational Exposure Limits

No data available for pyridine-
3,4-diol. For Pyridine: OSHA
PEL: 5 ppm (TWA).

[4] It is recommended to

handle pyridine-3,4-diol with
the assumption of similar or
greater toxicity than pyridine

until specific data is available.

LD50 (Oral, Rat)

No data available for pyridine-
3,4-diol. For Pyridine: 891
mg/kg.

[5]

LD50 (Dermal, Rabbit)

No data available for pyridine-
3,4-diol. For Pyridine: 1121
mg/kg.

[5]

Experimental Protocols: Safe Handling and Disposal
of Pyridine-3,4-diol

Personal Protective Equipment (PPE)

Appropriate PPE is the primary defense against exposure to pyridine-3,4-diol. The following

PPE is mandatory when handling this compound:

o Eye Protection: Chemical safety goggles or a face shield must be worn at all times to protect

against splashes.[6]
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» Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are required.
Gloves should be inspected for tears or punctures before each use.[6]

» Body Protection: A fully buttoned laboratory coat must be worn to protect the skin.[6]

» Respiratory Protection: All handling of pyridine-3,4-diol should occur within a certified
chemical fume hood to minimize inhalation exposure.[6]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of pyridine-3,4-diol.

e Preparation:

o Ensure the chemical fume hood is operational and the sash is at the appropriate height.

o Gather all necessary materials, including glassware, reagents, and waste containers.

o Don all required PPE as specified above.

e Handling:

o Weigh the required amount of pyridine-3,4-diol inside the fume hood.

o Carefully transfer the compound to the reaction vessel, avoiding the creation of dust.

o Should any spillage occur, immediately decontaminate the affected surfaces following the
spill response protocol.

o Cleanup:

[¢]

Decontaminate all glassware and surfaces that have come into contact with pyridine-3,4-
diol.

[¢]

Dispose of all waste in the designated hazardous waste containers.

Remove PPE in the correct order to avoid cross-contamination and wash hands

[e]

thoroughly.
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Disposal Plan

Proper disposal of pyridine-3,4-diol and associated contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

e \Waste Collection:

o Collect all waste containing pyridine-3,4-diol, including contaminated gloves, wipes, and
disposable labware, in a designated, properly labeled, and sealed hazardous waste
container.

o Do not mix this waste with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) office.

o Container Labeling:

o Clearly label the hazardous waste container with "Hazardous Waste," the full chemical
name "pyridine-3,4-diol," and the associated hazards (e.g., Irritant, Harmful).

e Storage and Disposal:

o Store the sealed waste container in a designated, well-ventilated, and secure area away
from incompatible materials.

o Arrange for pickup and disposal by your institution's EHS-approved hazardous waste
management service.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of
pyridine-3,4-diol.
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Caption: Workflow for the safe handling and disposal of pyridine-3,4-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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